Cas no 946362-82-9 (N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946362-82-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6265497
• PubChem ID: 16837309
• Update Time: 2025-07-08

N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-(4-methoxyphenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• N1-(4-methoxyphenyl)-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• F2271-0294
• CCG-296856
• AKOS024634919
• 946362-82-9
• N'-(4-methoxyphenyl)-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide

• Inchi： 1S/C21H25N3O3/c1-24-13-3-4-16-14-15(5-10-19(16)24)11-12-22-20(25)21(26)23-17-6-8-18(27-2)9-7-17/h5-10,14H,3-4,11-13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： GCCITGZWRHEQGR-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)OC)=O)NCCC1C=CC2=C(C=1)CCCN2C

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Professional Introduction to N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946362-82-9)

N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946362-82-9, represents a novel molecular entity with a complex structural framework that combines aromatic and heterocyclic moieties. The presence of functional groups such as 4-methoxyphenyl and 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl suggests a potential for diverse biological activities and pharmacological applications.

The structural design of this compound is particularly noteworthy due to its intricate arrangement of atoms and bonds. The N'-(4-methoxyphenyl) moiety contributes to the compound's hydrophobicity while also providing a site for potential interactions with biological targets. On the other hand, the N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl) group introduces a nitrogen-rich heterocycle that is commonly associated with enhanced binding affinity and metabolic stability. Such structural features make this compound an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the exploration of tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. The specific substitution pattern in N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide positions it as a promising lead compound for the development of novel therapeutic agents. Studies have shown that tetrahydroquinoline scaffolds can exhibit significant pharmacological activity across multiple disease indications, including central nervous system disorders, oncology, and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 4-methoxyphenyl group typically involves methoxylation reactions, while the introduction of the 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl moiety often necessitates cyclization and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Evaluation of the pharmacological properties of N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has revealed intriguing findings that warrant further exploration. Preclinical studies have indicated potential activity against various biological targets, including enzymes and receptors implicated in disease pathways. The compound's ability to modulate these targets may translate into therapeutic benefits across multiple medical conditions.

The chemical stability and metabolic fate of this compound are critical considerations in its development as a pharmaceutical agent. The presence of both aromatic and heterocyclic components influences its interaction with metabolic enzymes such as cytochrome P450 oxidases. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

The latest research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery efforts. Compounds like N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide exemplify the innovative approaches being taken to address unmet medical needs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

In conclusion, N'-(4-methoxyphenyl)-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946362-82-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery initiatives. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that additional derivatives will be developed to enhance their efficacy and safety profiles.